2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H15BrN2O2S/c1-12-4-2-7-15(8-12)21-17(22)11-24-18-20-10-16(23-18)13-5-3-6-14(19)9-13/h2-10H,11H2,1H3,(H,21,22)
• InChI Key: SFIYFEAVXHUNFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Br
• Molecular Formula: C18H15BrN2O2S
• Molecular Weight: 403.3 g/mol
• CAS No.: 1040673-29-7

Description

2-{[5-(3-Bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a heterocyclic acetamide derivative featuring a 1,3-oxazole core substituted with a 3-bromophenyl group at position 5 and a sulfanylacetamide moiety linked to a 3-methylphenyl group. The compound’s structure integrates a brominated aromatic system, a methyl-substituted aniline, and a sulfur-containing linker, which may influence its physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide typically involves multiple steps:

Formation of the Oxazole Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Bromophenyl Group: This step often involves bromination reactions using reagents like bromine or N-bromosuccinimide (NBS).

Sulfanyl Linkage Formation: This can be done through thiolation reactions, where a thiol group is introduced to the oxazole ring.

Acetamide Formation: The final step involves the acylation of the amine group with acetic anhydride or acetyl chloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromophenyl group, potentially converting it to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions using reagents like sodium azide or potassium thiocyanate.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.

Biological Research: The compound can be used as a probe to study biological pathways involving sulfanyl and oxazole groups.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The oxazole ring and sulfanyl group could play crucial roles in these interactions, potentially affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Heterocyclic Core Variations

• Oxazole vs. Thiadiazole/Thiazolidinone: The target compound’s 1,3-oxazole core differs from thiadiazole (e.g., compounds in ) and thiazolidinone (e.g., ) systems. Oxazoles generally exhibit higher aromatic stability compared to thiadiazoles, which may enhance metabolic resistance.

Halogen Substituent Positioning

• 3-Bromophenyl vs. 4-Bromophenyl: describes 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide. Electronic Effects: Meta-substituted bromine (target compound) may create a dipole moment distinct from para-substituted analogs, influencing solubility and reactivity.

Acetamide Linker Modifications

• N-Substituents :
  • The 3-methylphenyl group in the target compound contrasts with substituents like phenethyl () or naphthalen-1-ylmethyl (). Bulky groups (e.g., naphthalene in SirReal2, ) may enhance lipophilicity, whereas methylphenyl balances lipophilicity and steric effects.

Physicochemical Properties

Table 1: Comparison of Key Physical and Spectral Data

Compound Name / ID	Core Structure	Substituents	Melting Point (°C)	Molecular Weight (g/mol)	Key Spectral Features (IR, NMR)	Reference
Target Compound	1,3-Oxazole	3-Bromophenyl, 3-MePh	Not Reported	~479 (estimated)	C=N (1595 cm⁻¹), C-Br (533 cm⁻¹)
5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-N-(3-MePh)-1,3,4-oxadiazol-2-amine (4k)	Benzoxazole + Oxadiazole	3-Bromophenyl, 3-MePh	Not Reported	448 (M+1)	C=N (1582 cm⁻¹), NH (3360 cm⁻¹)
N-(3-Bromophenyl)-2-{[5-(2-MePh)-4-Ph-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (445249-61-6)	Triazole	2-MePh, 3-Bromophenyl	Not Reported	479.39	Triazole proton at δ 9.00 (1H-NMR)
SirReal2 ()	Pyrimidine + Thiazole	Naphthalen-1-ylmethyl	Not Reported	444.55	SIRT2 inhibition, C=S (1248 cm⁻¹)

Biological Activity

2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article presents an overview of its synthesis, biological properties, mechanisms of action, and relevant case studies.

The synthesis of this compound typically involves several steps, including the formation of the oxazole ring, introduction of the bromophenyl group, and attachment of the sulfanyl group. The structural complexity of this compound is attributed to its unique functional groups, which contribute to its biological activity.

Property	Value
Molecular Formula	C₁₈H₁₈BrN₂O₂S
Molecular Weight	419.31 g/mol
CAS Number	1040667-97-7
Melting Point	Not available

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit notable antimicrobial properties. For instance, studies have shown that various N-substituted phenyl compounds can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli . The presence of halogenated phenyl groups enhances lipophilicity, facilitating cellular membrane penetration.

Case Study: Antimicrobial Testing

In a comparative study involving newly synthesized N-(substituted phenyl)-2-chloroacetamides, compounds bearing halogenated phenyl rings demonstrated superior antimicrobial efficacy against S. aureus and methicillin-resistant strains (MRSA) . The structure-activity relationship (SAR) analysis revealed that the position and type of substituents on the phenyl ring significantly influenced biological activity.

Anticancer Potential

The compound is also being explored for its anticancer properties. Its mechanism may involve targeting specific enzymes or receptors associated with cancer cell proliferation. The presence of the oxazole ring is particularly noteworthy as it has been linked to various anticancer activities in other compounds.

Mechanism of Action

The proposed mechanisms include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism.
• Signal Pathway Modulation : It could modulate signaling pathways that regulate cell growth and apoptosis.
• DNA Interaction : Binding to DNA may disrupt replication processes in cancer cells.

Research Findings

Recent studies have focused on evaluating the biological activity of structurally related compounds. For example, a study on N-(4-chlorophenyl) chloroacetamides highlighted their effectiveness against pathogenic microorganisms due to their favorable physicochemical properties .